Cas no 2228871-03-0 (5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228871-03-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5845058
• PubChem ID: 165841811
• Update Time: 2023-12-27

5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1732974
• 2228871-03-0

• Inchi： 1S/C13H20N2O2/c1-13(2)6-4-9(5-7-13)11-10(12(16)17)8-14-15(11)3/h8-9H,4-7H2,1-3H3,(H,16,17)
• InChI Key： VPQPQURKOWZZNQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų